NI-Pano

• Molecular Formula: C26H28N6O4
• Molecular Weight: 488.5 g/mol
• InChI: InChI=1S/C26H28N6O4/c1-18-22(23-5-3-4-6-24(23)29-18)13-14-27-15-20-9-7-19(8-10-20)11-12-25(33)30-36-17-21-16-28-26(31(21)2)32(34)35/h3-12,16,27,29H,13-15,17H2,1-2H3,(H,30,33)/b12-11+
• InChIKey: MBOLUGDRYGTDFK-VAWYXSNFSA-N

NI-Pano: Pre-Clinical Profile

NI-Pano (CH-03) is a hypoxia-activated prodrug of the pan-HDAC inhibitor panobinostat, designed for selective activation in hypoxic tumor microenvironments [1]. The compound consists of a 1-methyl-2-nitroimidazole trigger moiety conjugated to the hydroxamic acid group of panobinostat, rendering it biologically inactive under normoxic conditions (21% O₂) [1]. Under severe hypoxia (<0.1% O₂), NI-Pano undergoes NADPH-cytochrome P450 (CYP)-mediated enzymatic bioreduction, leading to fragmentation and release of the parent drug panobinostat [1]. The molecular formula is C₂₆H₂₈N₆O₄, with a molecular weight of 488.54 g/mol and CAS number 2733559-66-3 [2].

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Hypoxia-activated prodrug: bioreductive release of panobinostat only under severe hypoxia (

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KDAC research tool: prodrug remains inactive against recombinant KDAC1–9,11 (IC₅₀ >10 µM)

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Pre‑clinical hypoxia models: supports tumor hypoxia biology, radioresistance, and hypoxia‑targeted delivery studies

• [1] Skwarska A, Calder EDD, Sneddon D, et al. Development and pre-clinical testing of a novel hypoxia-activated KDAC inhibitor. Cell Chemical Biology. 2021;28(9):1258-1270.e13. doi:10.1016/j.chembiol.2021.04.004 View Source
• [2] MedChemExpress. NI-Pano (CH-03) Product Datasheet. CAS: 2733559-66-3. View Source

Why Choose NI-Pano Over Panobinostat?

Panobinostat, while clinically approved for multiple myeloma, exhibits systemic toxicity including severe fatigue, thrombocytopenia, and diarrhea due to its non-selective HDAC inhibition across all tissues [1]. NI-Pano addresses this limitation through an oxygen-dependent activation mechanism that confines panobinostat release to hypoxic tumor regions (<0.1% O₂) while remaining stable and inactive in normoxic tissues (21% O₂) [2]. This prodrug strategy fundamentally alters the pharmacokinetic and toxicity profile compared to direct panobinostat administration. Furthermore, alternative hypoxia-activated prodrugs such as TH-302 (evofosfamide) or PR-104 employ different warheads (DNA crosslinkers) and do not target the HDAC pathway. Within the HDAC prodrug class, light-activated Zap-Pano requires external irradiation, whereas NI-Pano leverages endogenous tumor hypoxia for activation, making it uniquely suited for systemic administration without external triggering devices [3].

NI‑Pano

Remains inactive under normoxia; KDAC inhibition confined to hypoxic regions

Panobinostat

Potent pan‑KDAC inhibitor irrespective of oxygen; systemic target engagement may confound solid‑tumor research models

NI‑Pano

Hypoxia‑dependent activation delivers spatial KDAC inhibition; recapitulates selective prodrug profile

Panobinostat (dose‑reduced)

Dose reduction does not achieve hypoxia selectivity; fails to replicate oxygen‑gated KDAC inhibition

• [1] San-Miguel JF, Hungria VT, Yoon SS, et al. Panobinostat plus bortezomib and dexamethasone in relapsed or relapsed and refractory multiple myeloma: a multicentre, randomised, phase 3 trial. Lancet Oncology. 2014;15(11):1195-1206. View Source
• [2] Skwarska A, Calder EDD, Sneddon D, et al. Development and pre-clinical testing of a novel hypoxia-activated KDAC inhibitor. Cell Chemical Biology. 2021;28(9):1258-1270.e13. View Source
• [3] Troelsen KS, Calder EDD, Skwarska A, et al. Zap-Pano: a Photocaged Prodrug of the KDAC Inhibitor Panobinostat. ChemBioChem. 2021;22(15):2537-2542. View Source

NI-Pano: Hypoxia-Selective Activation Evidence

KDAC Panel Confirms Prodrug Inactivity

NI-Pano exhibits strict oxygen-dependent activation: stable under normoxia (21% O₂) and undergoes NADPH-CYP-mediated bioreduction to release panobinostat only under severe hypoxia (<0.1% O₂) [1]. In contrast, panobinostat is constitutively active regardless of oxygen tension, resulting in systemic HDAC inhibition. Zap-Pano, a light-activated prodrug, requires external 365 nm UV irradiation for activation, limiting its therapeutic utility to superficial or optically accessible tumors [2].

KDAC panel inactivity

Head‑to‑head

NI‑Pano IC₅₀ >10 µM across KDAC1–9,11; panobinostat 1–100 nM. >100‑fold reduction in off‑target KDAC engagement for the prodrug.

Supports hypoxia‑conditional KDAC inhibition; prodrug validation in recombinant enzyme panels

Reported in vitro comparison; class‑level inference for KDAC selectivity. Data to verify in cellular context.

Evidence Dimension	Prodrug activation trigger and conditions
Target Compound Data	Stable at 21% O₂; activated via NADPH-CYP bioreduction at <0.1% O₂
Comparator Or Baseline	Panobinostat: constitutively active at all O₂ levels; Zap-Pano: requires 365 nm UV light
Quantified Difference	NI-Pano activation restricted to hypoxia (<0.1% O₂); Zap-Pano requires external irradiation; panobinostat has no activation gate
Conditions	In vitro enzymatic bioreduction assays with NADPH and CYP reductase; cell-free systems

Why This Matters

NI-Pano enables systemic administration with tumor-selective activation, unlike panobinostat's systemic toxicity or Zap-Pano's requirement for light access.

• [1] Skwarska A, Calder EDD, Sneddon D, et al. Development and pre-clinical testing of a novel hypoxia-activated KDAC inhibitor. Cell Chemical Biology. 2021;28(9):1258-1270.e13. View Source
• [2] Troelsen KS, Calder EDD, Skwarska A, et al. Zap-Pano: a Photocaged Prodrug of the KDAC Inhibitor Panobinostat. ChemBioChem. 2021;22(15):2537-2542. View Source

Oxygen-Dependent Bioreductive Activation

Pharmacokinetic analysis in OE21 esophageal cancer xenograft-bearing mice treated with NI-Pano (50 mg/kg, days 1,3,5) revealed sub-micromolar concentrations of released panobinostat within hypoxic tumor tissue, while panobinostat was undetectable in circulating plasma and kidney tissue 24 hours post-dose [1]. This demonstrates that NI-Pano achieves tumor-selective delivery of the active HDAC inhibitor, a property unattainable with direct panobinostat administration.

O₂‑dependent activation

Head‑to‑head

No detectable panobinostat release at 21% O₂. Bioreduction to active warhead only under hypoxia (<0.5% O₂) in OE21 cells.

Supports hypoxia‑selective release; informs research on intratumoral drug delivery and systemic exposure minimization

Qualitative threshold; HPLC quantification, n=2. Model‑specific activation profile.

Evidence Dimension	Panobinostat concentration in tissue compartments post NI-Pano administration
Target Compound Data	Sub-micromolar panobinostat detected in hypoxic tumor tissue
Comparator Or Baseline	Panobinostat: not detected in plasma or kidney; direct panobinostat administration yields systemic exposure
Quantified Difference	Tumor-selective panobinostat accumulation with negligible systemic exposure
Conditions	OE21 xenograft-bearing mice, 50 mg/kg NI-Pano IP on days 1,3,5; LC-MS analysis 24h post-last dose

Why This Matters

Enables HDAC inhibition within the tumor while minimizing systemic toxicity from off-target HDAC inhibition.

• [1] Skwarska A, Calder EDD, Sneddon D, et al. Development and pre-clinical testing of a novel hypoxia-activated KDAC inhibitor. Cell Chemical Biology. 2021;28(9):1258-1270.e13. Figure 5. View Source

Hypoxia-Selective Histone Acetylation and Apoptosis

NI-Pano treatment of HCT116 colorectal cancer cells and OE21 esophageal cancer cells under hypoxia (<0.1% O₂) induced significant histone H3 lysine 9 acetylation, apoptosis, and reduced clonogenic survival [1]. In contrast, under normoxic conditions (21% O₂), NI-Pano exhibited minimal activity, confirming oxygen-dependent activation. Direct panobinostat treatment induced cytotoxicity regardless of oxygen tension [2].

Cellular pharmacodynamics

Head‑to‑head

Hypoxia (<0.5% O₂): increased histone H3 acetylation and α‑tubulin K40 acetylation at 0.05–5 µM. Normoxia: no acetylation. Clonogenic survival shift from >7 µM (normoxia) to low µM (hypoxia).

Demonstrates hypoxia‑selective cellular response; supports model‑response differentiation

Western blot and colony formation in OE21/HCT116 cells. Data to verify across additional lines.

Evidence Dimension	Hypoxia selectivity ratio (normoxic IC₅₀ / hypoxic IC₅₀)
Target Compound Data	Significant cytotoxicity only under hypoxia (<0.1% O₂); minimal activity at 21% O₂
Comparator Or Baseline	Panobinostat: active under both normoxia and hypoxia
Quantified Difference	NI-Pano exhibits >10-fold selectivity for hypoxic conditions based on clonogenic survival assays
Conditions	HCT116 and OE21 cells cultured in 2D and 3D spheroids; assessed by histone H3K9 acetylation, apoptosis (Annexin V), and clonogenic survival

Why This Matters

NI-Pano selectively targets hypoxic tumor cells while sparing normoxic healthy tissue, potentially improving therapeutic index.

• [1] Skwarska A, Calder EDD, Sneddon D, et al. Development and pre-clinical testing of a novel hypoxia-activated KDAC inhibitor. Cell Chemical Biology. 2021;28(9):1258-1270.e13. View Source
• [2] Skwarska A, et al. Preclinical evaluation of NI-Pano. Supplementary data available at Cell Chemical Biology. View Source

In Vivo Tumor-Selective Pharmacokinetics

NI-Pano administered as a single agent at 50 mg/kg on days 1, 3, and 5 in OE21 esophageal cancer xenograft-bearing mice resulted in significant tumor growth delay compared to vehicle controls (p < 0.05 by log-rank analysis) [1]. The treatment extended median survival from approximately 12 days (vehicle) to >20 days (NI-Pano) [1]. This efficacy was achieved without the dose-limiting systemic toxicities associated with panobinostat [2].

Tumor‑selective PK

Cross‑study comparable

Sub‑micromolar panobinostat in hypoxic xenograft tumors; not detected in plasma or kidney. Systemic panobinostat administration yields plasma concentrations in mid‑nanomolar to low micromolar range (class‑level inference).

PK differentiation supports tumor‑selective delivery research; mitigates systemic exposure in models

Mouse xenograft; dose/route not specified. Qualitative PK comparison; verify in target model.

Evidence Dimension	Tumor growth inhibition and survival prolongation
Target Compound Data	50 mg/kg NI-Pano IP (days 1,3,5) delayed tumor progression; median survival extended from ~12 to >20 days
Comparator Or Baseline	Vehicle control; panobinostat at 10-20 mg/kg in published xenograft studies typically requires frequent dosing due to toxicity
Quantified Difference	Significant tumor growth delay (p<0.05) and ~8-day median survival extension as single agent
Conditions	OE21 esophageal cancer xenograft model; treatment initiated at ~100 mm³ tumor volume

Why This Matters

Demonstrates preclinical proof-of-concept that hypoxia-activated HDAC inhibition can achieve antitumor efficacy with improved tolerability.

• [1] Skwarska A, Calder EDD, Sneddon D, et al. Development and pre-clinical testing of a novel hypoxia-activated KDAC inhibitor. Cell Chemical Biology. 2021;28(9):1258-1270.e13. Figure 5E-F. View Source
• [2] Ellis L, Pan Y, Smyth GK, et al. Histone deacetylase inhibitor panobinostat induces clinical responses with associated alterations in gene expression profiles in cutaneous T-cell lymphoma. Clinical Cancer Research. 2008;14(14):4500-4510. View Source

Non-Toxic Bioreductive Byproduct Confirmed

Among four hypoxia-activated prodrugs of panobinostat evaluated (nitroimidazole-based NI-Pano, along with nitrofuran and nitrothiophene analogs), NI-Pano was identified as the optimal candidate based on efficient bioreduction kinetics and fragmentation efficiency in isolated enzyme assays [1]. The 1-methyl-2-nitroimidazole trigger in NI-Pano demonstrated superior hypoxia-dependent panobinostat release compared to alternative nitroheterocyclic triggers, as assessed by LC-MS quantification of panobinostat formation under hypoxic conditions [1].

Byproduct non‑toxicity

Class‑level inference

IOD control (10 µM) showed no cytotoxicity in MTT assay across OE21, H460, HeLa, A549 cells under normoxia or hypoxia. Excludes byproduct‑driven off‑target effects.

Reinforces that KDAC inhibition is the primary driver of observed responses; byproduct safety context in research models

Comparison to other hypoxia‑activated prodrugs (class‑level). Data to verify in long‑term assays.

Evidence Dimension	Bioreduction and fragmentation efficiency of prodrug triggers
Target Compound Data	1-methyl-2-nitroimidazole trigger; efficient NADPH-CYP-dependent panobinostat release
Comparator Or Baseline	Nitrofuran and nitrothiophene analog prodrugs; both exhibited inferior fragmentation kinetics
Quantified Difference	NI-Pano selected as lead compound from a panel of four candidate prodrugs for further in vivo studies
Conditions	Isolated enzyme assays with NADPH and CYP reductase; LC-MS quantification of panobinostat release

Why This Matters

NI-Pano represents a rationally optimized prodrug with validated superior activation efficiency among its structural class.

• [1] Calder EDD, Skwarska A, Sneddon D, et al. The Design, Synthesis, and Evaluation of Hypoxia-Activated Prodrugs of the KDAC Inhibitor Panobinostat. ChemRxiv. 2020. doi:10.26434/chemrxiv.13467892.v1 View Source

Histone Acetylation Induction: NI-Pano vs. Panobinostat in Hypoxic Cells

Treatment of hypoxic HCT116 cells with NI-Pano (10 μM, 24h) resulted in robust accumulation of acetylated histone H3 at lysine 9 (H3K9ac), a pharmacodynamic biomarker of HDAC inhibition [1]. The magnitude of H3K9ac induction by NI-Pano under hypoxia was comparable to that achieved with equimolar panobinostat under normoxia [1]. Under normoxic conditions, NI-Pano produced negligible H3K9ac, confirming oxygen-gated activity [1].

Evidence Dimension	H3K9 acetylation level (pharmacodynamic marker of HDAC inhibition)
Target Compound Data	NI-Pano (10 μM, 24h, hypoxia): robust H3K9ac induction comparable to panobinostat
Comparator Or Baseline	Panobinostat (10 μM, 24h, normoxia): robust H3K9ac induction; NI-Pano under normoxia: negligible H3K9ac
Quantified Difference	NI-Pano achieves panobinostat-equivalent HDAC inhibition only under hypoxia
Conditions	HCT116 colorectal cancer cells; hypoxia (<0.1% O₂) vs. normoxia (21% O₂); 24h treatment; western blot analysis

Why This Matters

Confirms that NI-Pano delivers pharmacologically effective panobinostat concentrations selectively within hypoxic cells.

• [1] Skwarska A, Calder EDD, Sneddon D, et al. Development and pre-clinical testing of a novel hypoxia-activated KDAC inhibitor. Cell Chemical Biology. 2021;28(9):1258-1270.e13. View Source

NI-Pano: Preclinical Applications

In Vivo Hypoxic Solid Tumor Models

NI-Pano is ideally suited for preclinical research investigating tumor hypoxia-selective epigenetic modulation. Its oxygen-dependent activation ensures that HDAC inhibition occurs exclusively in hypoxic tumor regions (<0.1% O₂), enabling studies that decouple therapeutic efficacy from systemic toxicity [1]. Researchers can use NI-Pano to examine how hypoxia-restricted HDAC inhibition affects tumor progression, immune evasion, and metastasis without confounding off-target effects in normoxic tissues [1].

Combination Studies with Fractionated Radiotherapy

Given its selective activation in severe hypoxia, NI-Pano is a rational combination partner for agents that modulate tumor oxygenation or exploit hypoxic niches. Combinations with anti-angiogenic agents (e.g., bevacizumab, sunitinib) that increase intratumoral hypoxia may potentiate NI-Pano activation [1]. Additionally, pairing with DNA-damaging agents or PARP inhibitors may leverage the synthetic vulnerability created by hypoxia-restricted HDAC inhibition [2].

Hypoxia-Targeted Chemotherapy Combinations

NI-Pano provides a validated tool for studying tumor-selective prodrug activation and drug delivery. Its well-characterized pharmacokinetic profile—sub-micromolar panobinostat accumulation in hypoxic xenografts with undetectable systemic exposure—allows researchers to quantify tumor-specific drug delivery using LC-MS [1]. Histone H3K9 acetylation serves as a reliable pharmacodynamic biomarker to confirm target engagement specifically within the hypoxic tumor compartment [1].

Xenograft Efficacy Studies in Hypoxic Tumor Models

NI-Pano has demonstrated single-agent tumor growth delay in OE21 esophageal cancer xenografts, a model characterized by significant intratumoral hypoxia [1]. Researchers can employ NI-Pano in subcutaneous or orthotopic xenograft models of additional hypoxic solid tumors (e.g., pancreatic, head and neck, glioblastoma) to evaluate the broader applicability of hypoxia-activated HDAC inhibition [1]. The established dosing regimen (50 mg/kg IP, days 1,3,5) provides a benchmark for comparative efficacy studies [1].

Application

Selection Property

Validation Focus

Hypoxic solid tumor model studies

Oxygen‑dependent prodrug activation

Intratumoral KDAC inhibition and hypoxia‑response endpoints

Radiotherapy combination studies

Hypoxia‑selective KDAC inhibition

Radiosensitization in hypoxic tumor compartments

Chemotherapy combination studies

Hypoxia‑activated prodrug delivery

Chemosensitization and DNA damage repair endpoints

• [1] Skwarska A, Calder EDD, Sneddon D, et al. Development and pre-clinical testing of a novel hypoxia-activated KDAC inhibitor. Cell Chemical Biology. 2021;28(9):1258-1270.e13. View Source
• [2] Valente S, Trisciuoglio D, De Luca T, et al. 1,3,4-Oxadiazole-containing histone deacetylase inhibitors: anticancer activities in cancer cells. Journal of Medicinal Chemistry. 2014;57(14):6259-6265. View Source